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This guide addresses the skin lesions identified in cynomolgus macaques treated with metabotropic

glutamate receptor 5 (mGluR5) negative allosteric modulators, including PF-06422913 [1] [2].

Q1: What are the clinical and histological characteristics of this reaction? The skin lesions are consistent

with a delayed type-IV hypersensitivity reaction [1]. The key characteristics are summarized below.

Feature Description

Time to Onset 8-9 days after initiation of dosing [1].

Macroscopic Signs Lesions in multiple locations; most prominent in the genital region of males;
generalized erythema in both sexes [1].

Microscopic Signs Lymphocytic interface inflammation, subepidermal bullae, and individual
keratinocyte vacuolation/necrosis [1].

Infiltrate
Composition

Primarily CD3 and CD4 positive T lymphocytes; minimal CD68+
macrophages; rare CD8+ T lymphocytes [1].

Rechallenge
Response

Re-exposure after a dosing holiday leads to lesion recurrence with a more rapid
clinical onset [1].
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Q2: What is the underlying immunological mechanism? This reaction is a T-cell mediated immune

response, classified as a delayed-type hypersensitivity (DTH) [3]. The following diagram illustrates the

proposed cellular mechanism.
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Q3: How can we manage this issue in preclinical studies? While avoidance is primary, the following

strategies can be considered for management and confirmation.
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Strategy Description & Consideration

Dosing Holiday &
Rechallenge

A subset of animals was given a dosing holiday and rechallenged. This
confirmed the hypersensitivity, as lesions developed with a more rapid onset

[1]. This can be a diagnostic tool but carries risks.

Pharmacological
Intervention

Treatment typically involves anti-inflammatory and immunosuppressive

agents. Topical or systemic corticosteroids are a primary medical treatment
to reduce inflammation [4].

Consultation For severe cases, consultation with a specialist in immunology or veterinary
pathology is warranted [4].

Q4: Are there specific experimental protocols to study this reaction? A rechallenge protocol and detailed

histological analysis are key for confirmation and study. The workflow below outlines a general approach.
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Key Experimental Notes:

Rechallenge: This step confirms the immunological "memory" characteristic of DTH [1].

Analysis: Post-rechallenge, a thorough histological examination is crucial. Immunohistochemistry for
CD3 and CD4 markers can confirm the presence of the specific T-cell populations driving the reaction

[1].

Key Takeaways for Researchers

This DTH reaction is a class effect observed across different chemotypes of mGluR5 NAMs,
suggesting a possible link to the mechanism of action [1]
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The primary management strategy is immediate discontinuation of the compound upon observation

of skin lesions [4]
The bullous nature of the lesions shares some features with severe bullous drug eruptions in humans,

highlighting the importance of this non-human primate model for predicting human safety [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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